Cas no 1147206-09-4 (N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide)

• Product Name: N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide
• CAS No: 1147206-09-4
• MF: C₂₀H₁₆N₂O₂S
• MW: 348.418243408203
• CID: 5391070
• Update Time: 2025-10-28

N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-2-benzofurancarboxamide
• N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H16N2O2S/c1-13-18(11-14-7-3-2-4-8-14)25-20(21-13)22-19(23)17-12-15-9-5-6-10-16(15)24-17/h2-10,12H,11H2,1H3,(H,21,22,23)
• InChI Key： HPWXLZFWRUPVLU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NC1=NC(C)=C(CC2=CC=CC=C2)S1)=O

Computed Properties

• Exact Mass: 348.093
• Monoisotopic Mass: 348.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide (CAS No. 1147206-09-4)

N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide (CAS No. 1147206-09-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both benzofuran and thiazole moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula is C₂₀H₁₆N₂O₂S, and its molecular weight is 348.42 g/mol. Its structure features a benzofuran-2-carboxamide group linked to a 5-benzyl-4-methylthiazole ring, which contributes to its potential interactions with biological targets. Researchers have shown interest in this compound due to its possible role in modulating enzyme activity or receptor binding, although detailed mechanistic studies are still ongoing.

In recent years, the scientific community has increasingly focused on heterocyclic compounds like N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide for their potential therapeutic applications. This aligns with current trends in drug discovery, where there is a growing demand for novel small molecules that can address unmet medical needs. The compound's structural complexity offers opportunities for derivatization, making it a valuable scaffold for medicinal chemistry programs.

From a synthetic chemistry perspective, the preparation of N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide involves multi-step organic reactions, typically starting from readily available precursors. The synthetic route often includes the formation of the thiazole core followed by coupling with appropriately functionalized benzofuran derivatives. Optimization of these synthetic procedures continues to be an active area of research, particularly in academic and industrial laboratories specializing in organic synthesis.

The physicochemical properties of CAS No. 1147206-09-4 are of particular interest to formulation scientists. Preliminary data suggest that the compound exhibits moderate solubility in common organic solvents, which is an important consideration for its potential pharmaceutical applications. Its stability profile under various conditions is currently being investigated, as this information is crucial for determining appropriate storage conditions and shelf life.

In the context of current research trends, N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide has been mentioned in several patent applications and scientific publications. While specific biological data remain proprietary in many cases, the compound's structural features suggest potential activity in areas such as kinase inhibition or GPCR modulation. These targets are highly relevant to contemporary drug discovery efforts, particularly in oncology and neurological disorders.

Quality control and analytical characterization of CAS No. 1147206-09-4 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and confirm its structural identity, which are essential requirements for research applications. The development of robust analytical methods for this compound continues to be an important aspect of its characterization.

The commercial availability of N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide has increased in recent years, with several specialty chemical suppliers offering the compound for research purposes. This availability has facilitated broader investigation of its properties and potential applications. However, researchers should verify the quality and purity of commercially obtained samples, as these factors can significantly impact experimental results.

From a safety perspective, standard laboratory precautions should be observed when handling CAS No. 1147206-09-4. While comprehensive toxicological data may not be publicly available for this specific compound, general principles of chemical safety apply. Researchers are advised to consult material safety data sheets (MSDS) and conduct appropriate risk assessments before working with this material.

The future research directions for N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide may include structure-activity relationship (SAR) studies to optimize its biological properties, formulation development to enhance its physicochemical characteristics, and target identification to elucidate its mechanism of action. These investigations could potentially lead to the development of novel therapeutic agents or research tools based on this chemical scaffold.

In conclusion, N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide (CAS No. 1147206-09-4) represents an interesting example of contemporary medicinal chemistry research. Its unique structural features and potential biological activities make it a compound worthy of further investigation. As research progresses, additional information about its properties and applications is expected to emerge, potentially contributing to advances in pharmaceutical science and related fields.